Cas no 2113-58-8 (3-Nitrobiphenyl)
3-Nitrobiphenyl structure
3-Nitrobiphenyl Properties
Names and Identifiers
-
- 3-Nitro-1,1'-biphenyl
- 3-Nitrodiphenyl
- 1-nitro-3-phenylbenzene
- 3-Nitrobiphenyl
- 1,1'-Biphenyl,3-nitro
- Biphenyl,3-nitro
- EINECS 218-305-4
- M-NITROBIPHENYL
- m-O2N-C6H4-Ph
- 3-nitro-1'-biphenyl
- 3-Nitobiphenyl
- Biphenyl, 3-nitro-
- 1,1'-Biphenyl, 3-nitro-
- FYRPEHRWMVMHQM-UHFFFAOYSA-N
- 1,1'-Biphenyl, 3-nitro- (9CI)
- m-Nitrodiphenyl
- 3'-Nitrobiphenyl
- NSC408697
- 3-nitro-1-phenylbenzene
- 1-nitro-3-phenyl-benzene
- Cambridge id 5108021
- FYRPEHRWMVMHQM-UHFFFAOYSA-
- J-013871
- GS-5407
- MFCD00007245
- AMY25108
- FT-0616246
- InChI=1/C12H9NO2/c14-13(15)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
- AKOS015833363
- NS00026793
- 2113-58-8
- SCHEMBL2009026
- 1,1'-Biphenyl,3-nitro-
- NSC 408697
- 7UA7CEP6GJ
- NSC-408697
- NITROBIPHENYL, M-
- UNII-7UA7CEP6GJ
- A815157
- Q63393016
- F13606
- 3-PHENYLNITROBENZENE
- 3-Nitrobiphenyl, 99%
- N0193
- F0001-0754
- CS-0206916
- DTXSID00175363
- BRN 1872195
- 3-nitro biphenyl
- DB-045493
- +Expand
-
- MFCD00007245
- FYRPEHRWMVMHQM-UHFFFAOYSA-N
- 1S/C12H9NO2/c14-13(15)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
- [O-][N+](C1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
- 1872195
Computed Properties
- 199.06300
- 0
- 2
- 1
- 199.063
- 15
- 218
- 0
- 0
- 0
- 0
- 0
- 1
- 3.9
- nothing
- 0
- 45.8
Experimental Properties
- 3.78500
- 45.82000
- 1.5880 (estimate)
- 204°C/12mmHg(lit.)
- 58.0 to 61.0 deg-C
- 227°C/35mm
- Yellow flake or needle like crystals
- Insoluble in water, soluble in ethanol \ ether \ acetic acid
- 1.1919 (rough estimate)
3-Nitrobiphenyl Security Information
- GHS07
- DV5570000
- 3
- S36/37;S45
- S36
- R40
- Xn
- H302+H312+H332
- P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
- warning
- 20/21/22
3-Nitrobiphenyl Customs Data
- 2904209090
-
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-Nitrobiphenyl Price
3-Nitrobiphenyl Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:2113-58-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:2113-58-8)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:2113-58-8)
XU NV SHI
15221998634
1986399151@qq.com
3-Nitrobiphenyl Related Literature
-
D. H. Hey,S. Orman,Gareth H. Williams J. Chem. Soc. 1965 101
-
2. 311. The nitration of p-terphenyl in glacial acetic acidP. Culling,G. W. Gray,D. Lewis J. Chem. Soc. 1960 1547
-
3. Polyfluoroarenes. Part XVIII. Some reactions of 2,3,4,5,6-pentafluorobiphenyl and related compoundsJ. Michael Birchall,Robert N. Haszeldine,Howard Woodfine J. Chem. Soc. Perkin Trans. 1 1973 1121
-
4. Biphenylenes: the synthesis of 1-nitro- and 1-amino-biphenyleneJ. W. Barton,K. E. Whitaker J. Chem. Soc. C 1967 2097
-
5. On the mechanism of the photohydroxynitration of biphenyl by nitrate ionNigel J. Bunce,Stephen R. Cater,Jennifer M. Willson J. Chem. Soc. Perkin Trans. 2 1985 2013
-
6. 470. Benzo[c]cinnolines. The nitration of benzo[c]cinnoline and its N-oxideJ. W. Barton,M. A. Cockett J. Chem. Soc. 1962 2454
-
7. A cubic–cubic phase transition of 4′- n-hexacosyloxy-3′-nitrobiphenyl-4-carboxylic acid (ANBC-26)Shoichi Kutsumizu,Tatsuya Ichikawa,Shinichi Yano,Shuichi Nojima n-hexacosyloxy-3′-nitrobiphenyl-4-carboxylic acid (ANBC-26). Shoichi Kutsumizu Tatsuya Ichikawa Shinichi Yano Shuichi Nojima Chem. Commun. 1999 1181
-
8. Aromatic substitution. Part XIX. Arylation of aromatic compounds with benzenediazonium tetrafluoroborate in homogeneous solutionR. A. Abramovitch,F. F. Gadallah J. Chem. Soc. B 1968 497
-
John P. Idoux J. Chem. Soc. C 1970 435
-
M. F. G. Stevens J. Chem. Soc. C 1968 348
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